Cas no 90212-82-1 (Acetic acid, [[bis(4-fluorophenyl)methyl]thio]-, methyl ester)
90212-82-1 structure
Product Name:Acetic acid, [[bis(4-fluorophenyl)methyl]thio]-, methyl ester
CAS No:90212-82-1
MF:C16H14F2O2S
MW:308.342970371246
CID:791787
PubChem ID:53981684
Update Time:2025-04-19
Acetic acid, [[bis(4-fluorophenyl)methyl]thio]-, methyl ester Chemical and Physical Properties
Names and Identifiers
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- Acetic acid, [[bis(4-fluorophenyl)methyl]thio]-, methyl ester
- methyl 2-[bis(4-fluorophenyl)methylsulfanyl]acetate
- methyl [[bis-(4-fluorophenyl)methyl]thio]acetate
- DTXSID80708138
- 90212-82-1
- JYRSDBXDGAFXPI-UHFFFAOYSA-N
- Methyl {[bis(4-fluorophenyl)methyl]sulfanyl}acetate
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- Inchi: 1S/C16H14F2O2S/c1-20-15(19)10-21-16(11-2-6-13(17)7-3-11)12-4-8-14(18)9-5-12/h2-9,16H,10H2,1H3
- InChI Key: JYRSDBXDGAFXPI-UHFFFAOYSA-N
- SMILES: S(CC(=O)OC)C(C1C=CC(=CC=1)F)C1C=CC(=CC=1)F
Computed Properties
- Exact Mass: 308.068
- Monoisotopic Mass: 308.068
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 6
- Complexity: 302
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 51.6Ų
Acetic acid, [[bis(4-fluorophenyl)methyl]thio]-, methyl ester Related Literature
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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